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Compound of Interest

Compound Name: 5-Acetyloxindole

Cat. No.: B1336615

5-Acetyloxindole: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Acetyloxindole, a derivative of the oxindole heterocyclic scaffold, is a compound of interest
within chemical and pharmaceutical research. However, publicly available information
regarding its specific CAS number, detailed physicochemical properties, and comprehensive
biological activities remains limited. This technical guide aims to consolidate the currently
accessible information and provide a framework for future research endeavors. Due to the
scarcity of data specifically for 5-acetyloxindole, information from closely related and
structurally similar compounds will be referenced to infer potential characteristics and guide
experimental design.

Chemical Identification and Properties

A definitive CAS number for 5-acetyloxindole (systematically named 5-acetyl-1,3-dihydro-2H-
indol-2-one) is not readily found in major chemical databases. This suggests that it is a
relatively uncommon compound that has not been extensively synthesized or characterized.
For comparison, the closely related isomer, N-acetyloxindole, has the CAS number 21905-78-
2.

Predicted Physicochemical Properties
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In the absence of experimental data, computational methods can provide estimated properties
for 5-acetyloxindole. These predictions are useful for initial experimental design, such as
selecting appropriate solvent systems for synthesis and purification.

Property Predicted Value Notes
Molecular Formula C10HoNO:2
Molecular Weight 175.19 g/mol
Likely a solid at room Based on the properties of
Appearance o ) o
temperature similar oxindole derivatives.

For comparison, N-
Melting Point Not available acetyloxindole has a melting
point of 127-131 °C.

N-acetyloxindole has a
Boiling Point Not available predicted boiling point of 399.8
°C at 760 mmHg.

Expected to be soluble in -
N ] ) Based on the general solubility
Solubility organic solvents like DMSO,

DMF, and alcohols.

of oxindole derivatives.

pKa Not available

Note: These values are predictions and should be confirmed through experimental validation.

Synthesis and Experimental Protocols

A specific, peer-reviewed synthesis protocol for 5-acetyloxindole is not readily available in the
scientific literature. However, its synthesis can be conceptually designed based on established
methods for the functionalization of the oxindole ring system. A potential synthetic route could
involve the Friedel-Crafts acylation of oxindole.

Conceptual Synthetic Workflow

The following diagram illustrates a plausible synthetic pathway for 5-acetyloxindole.
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Conceptual Synthesis of 5-Acetyloxindole

Oxindole l
Acetyl Chloride / Acetic Anhydride Friedel-Crafts Acylation 5-Acetyloxindole Sy Pi (e.g., Cr on, Chr y) s g Purified 5-Acetyloxindole
Lewis Acid (e.g., AICIs)

Investigative Workflow for a Potential Kinase Inhibitor
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 To cite this document: BenchChem. [5-Acetyloxindole CAS number and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1336615#5-acetyloxindole-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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